3-bromo-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 3-bromo-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H11BrN2O3S2/c1-23(20,21)11-5-6-12-13(8-11)22-15(17-12)18-14(19)9-3-2-4-10(16)7-9/h2-8H,1H3,(H,17,18,19)
• InChI Key: VJRZIESEIYZYNA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C15H11BrN2O3S2
• Molecular Weight: 411.3 g/mol

Description

“3-bromo-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide” is a compound that belongs to the benzothiazole family. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity. They have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as “3-bromo-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide”, has been achieved through various synthetic pathways. The yield of the title compound was 65%.

Molecular Structure Analysis

The molecular structure of “3-bromo-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide” can be analyzed using 1H NMR and 13C NMR. The MS (ESI) m/z: calculated [M + H]+: 485.0658; found [M + H]+: 485.0688.

Scientific Research Applications

Antibacterial Activity

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• Notably, compounds with 4-tert-butyl and 4-isopropyl substitutions exhibit attractive antibacterial activity against multiple strains, with the isopropyl-substituted derivative showing low minimum inhibitory concentration (MIC) against S. aureus and A. .
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Topoisomerase I Inhibition

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Analgesic and Anti-Inflammatory Properties

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Chemical Properties and Structure

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Availability and Commercial Sources

• Benchchem offers this compound for purchase (CAS No. .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, are known to have diverse biological activities . They have been found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs .

Mode of Action

It’s known that thiazole derivatives can exhibit antibacterial activity . In one study, N-(thiazol-2-yl)benzenesulfonamides, which share structural similarities with the compound , displayed potent antibacterial activity against both Gram-negative and Gram-positive bacteria when used in conjunction with a cell-penetrating peptide .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting they may interact with multiple pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes , which could influence its bioavailability.

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .